Cas no 205450-07-3 (2-Furanmethanol, 5-[1-[(4-fluorophenyl)methyl]-1H-indazol-3-yl]-)

• Product Name: 2-Furanmethanol, 5-[1-[(4-fluorophenyl)methyl]-1H-indazol-3-yl]-
• CAS No: 205450-07-3
• MF: C₁₉H₁₅FN₂O₂
• MW: 322.333008050919
• CID: 2840675
• PubChem ID: 11472726
• Update Time: 2025-04-21

2-Furanmethanol, 5-[1-[(4-fluorophenyl)methyl]-1H-indazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• CHEMBL350349
• SCHEMBL5565117
• 205450-07-3
• 2-Furanmethanol, 5-[1-[(4-fluorophenyl)methyl]-1H-indazol-3-yl]-
• DTXSID60467054

• Inchi： 1S/C19H15FN2O2/c20-14-7-5-13(6-8-14)11-22-17-4-2-1-3-16(17)19(21-22)18-10-9-15(12-23)24-18/h1-10,23H,11-12H2
• InChI Key： CIFZBDXXMUYOBZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C2C=CC=CC=2C(C2=CC=C(CO)O2)=N1

Computed Properties

• Exact Mass: 322.11175589Da
• Monoisotopic Mass: 322.11175589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų